Cas no 2228462-47-1 (1-2-(dimethylamino)-5-fluorophenylprop-2-en-1-one)

• Product Name: 1-2-(dimethylamino)-5-fluorophenylprop-2-en-1-one
• CAS No: 2228462-47-1
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 5791387
• PubChem ID: 165784188
• Update Time: 2025-10-25

1-2-(dimethylamino)-5-fluorophenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(dimethylamino)-5-fluorophenyl]prop-2-en-1-one
• 2228462-47-1
• EN300-1757954
• 1-2-(dimethylamino)-5-fluorophenylprop-2-en-1-one

• Inchi： 1S/C11H12FNO/c1-4-11(14)9-7-8(12)5-6-10(9)13(2)3/h4-7H,1H2,2-3H3
• InChI Key： GBZUHHIHBKWIOE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(C=C)=O)C=1)N(C)C

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-2-(dimethylamino)-5-fluorophenylprop-2-en-1-one

Comprehensive Overview of 1-2-(dimethylamino)-5-fluorophenylprop-2-en-1-one (CAS No. 2228462-47-1)

The compound 1-2-(dimethylamino)-5-fluorophenylprop-2-en-1-one (CAS No. 2228462-47-1) is a fluorinated aromatic ketone derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a dimethylamino group and a fluorophenyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors associated with neurological and metabolic disorders.

One of the most searched questions about this compound is: "What are the applications of 1-2-(dimethylamino)-5-fluorophenylprop-2-en-1-one in drug development?" Studies suggest its utility as a scaffold for designing kinase inhibitors and GPCR modulators, aligning with the growing demand for precision medicine. The fluorine atom enhances metabolic stability, a critical factor in optimizing pharmacokinetics—a hot topic in modern medicinal chemistry. Additionally, its α,β-unsaturated ketone functionality allows for Michael addition reactions, enabling diverse derivatization strategies.

From a synthetic chemistry perspective, CAS No. 2228462-47-1 is often discussed in forums addressing "green chemistry approaches for fluorinated compounds." Recent advancements highlight solvent-free catalytic methods to synthesize such derivatives, reducing environmental impact. This aligns with the pharmaceutical industry’s shift toward sustainable practices, a trend heavily emphasized in ESG (Environmental, Social, and Governance) reports.

Analytical characterization of 1-2-(dimethylamino)-5-fluorophenylprop-2-en-1-one typically involves HPLC-MS and NMR spectroscopy. Users frequently search for "HPLC purification methods for fluorophenyl derivatives", reflecting the compound’s challenging separation properties due to polar functional groups. Optimized mobile phases with trifluoroacetic acid (TFA) modifiers are commonly recommended to improve peak resolution.

In material science, this compound’s conjugated π-system attracts attention for organic electronics. Searches like "fluorophenyl-based organic semiconductors" underscore its potential in OLEDs and photovoltaic devices. The electron-withdrawing fluoro group tunes bandgap energies, a key parameter for device efficiency—a subject of intense R&D in renewable energy sectors.

Regulatory aspects are another frequent query, such as "Is CAS 2228462-47-1 REACH compliant?" While not classified as hazardous under current guidelines, proper handling protocols are advised due to its reactive enone structure. Safety data sheets emphasize using PPE during scale-up processes, a reminder of the compound’s industrial handling considerations.

The future outlook for 1-2-(dimethylamino)-5-fluorophenylprop-2-en-1-one is promising, with patent literature revealing its inclusion in novel anticancer and anti-inflammatory pipelines. Its structural modularity allows rapid analog generation—a strategy leveraged in combinatorial chemistry platforms. As AI-driven drug design gains traction, this compound’s fingerprints appear in machine learning datasets for small-molecule optimization, bridging traditional synthesis with digital innovation.